(S)-5,6-Difluoro-2,3-dihydro-1H-inden-1-amine

• IUPAC Name: (1S)-5,6-difluoro-2,3-dihydro-1H-inden-1-amine
• InChI: InChI=1S/C9H9F2N/c10-7-3-5-1-2-9(12)6(5)4-8(7)11/h3-4,9H,1-2,12H2/t9-/m0/s1
• InChI Key: UUVNJMGXPIYWEI-VIFPVBQESA-N
• Canonical SMILES: C1CC2=CC(=C(C=C2C1N)F)F
• Isomeric SMILES: C1CC2=CC(=C(C=C2[C@H]1N)F)F
• Molecular Formula: C9H9F2N
• Molecular Weight: 169.17 g/mol

Description

(S)-5,6-Difluoro-2,3-dihydro-1H-inden-1-amine, commonly referred to as 'S-NDRI', is a novel chemical compound that has gained significant attention in scientific research. It belongs to the class of norepinephrine-dopamine reuptake inhibitors (NDRIs) and has been found to have potential applications in the field of neuroscience and psychiatry.

Scientific Research Applications

Synthesis and Chemical Properties

• Efficient Synthesis Techniques : Research has focused on developing efficient and convenient protocols for synthesizing gem-difluorinated compounds, including derivatives of 1,1-difluoro-6-nitro-2,3-dihydro-1H-indene. These synthesis techniques are significant for creating a range of substituted compounds, highlighting the versatile nature of fluorinated indene derivatives in chemical synthesis (Zhang et al., 2014).

• Novel Core Structures for Liquid Crystals : The development of novel liquid crystal core structures, such as 2-phenyl-5,6-difluoro-1H-indene, has been reported. These structures are designed based on their high nematic–isotropic transition temperature and high optical anisotropy values, making them suitable for applications in display technologies (Yokokoji, Shimizu, & Inoue, 2009).

• Organic Solar Cells : Research into the use of 5,6-difluoro-1H-indene derivatives as non-fullerene acceptors in organic solar cells has been conducted. These compounds have shown potential in enhancing photovoltaic properties, indicating the utility of fluorinated indene derivatives in the development of efficient solar energy harvesting systems (Wang et al., 2018).

• Catalytic Reactions and New Compound Synthesis : Studies on carbocyclization reactions of difluorinated alkenyl compounds have led to the synthesis of fluorocyclopentene derivatives, demonstrating the potential of fluorinated indene derivatives in creating complex molecular structures through catalytic processes (Saito et al., 2003).

• Preparation of Enantiopure Fluorinated β-Amino Acid Precursors : The catalytic enantioselective olefin aminohalogenation reaction has been extended to prepare β-amino-α,α-difluoro carbonyl compounds, showing the importance of these derivatives in accessing enantiopure fluorinated β-amino acid precursors for pharmaceutical and medicinal chemistry applications (Jones, Appayee, & Brenner-Moyer, 2014).